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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B12059313

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
degradation of the fungicide Pyrimethanil. It is designed to be a valuable resource for
researchers, scientists, and professionals involved in drug development and environmental risk
assessment. This document summarizes key quantitative data, details experimental protocols,
and visualizes complex degradation pathways and workflows.

Physicochemical Properties

Pyrimethanil, an anilinopyrimidine fungicide, is primarily used to control gray mold (Botrytis
cinerea) on a variety of crops.[1][2] Its environmental behavior is governed by its
physicochemical properties, which are summarized below.
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Property Value Reference

N-(4,6-dimethylpyrimidin-2-

IUPAC Name -
yhaniline
CAS No. 53112-28-0 [3]
Molecular Formula C12H13Ns [3]
Molecular Weight 199.28 g/mol [3]
Vapor Pressure Slightly volatile [4]
Indicates very slight
Henry's Law Constant volatilization from water [4]
surfaces
Log K_ow (n-octanol/water
<3 [5]

partition coefficient)

Degradation in Soil

The degradation of Pyrimethanil in soil is a complex process influenced by microbial activity,
light, and oxygen.[6][7][8] Microbial degradation is the major route for its dissipation in soil and
water.[4]

Aerobic Soil Degradation

Under aerobic conditions, Pyrimethanil degrades in soil. One study reported that approximately
80% of the applied Pyrimethanil remained after 130 days, after which a more rapid decline was
observed.[9][10] Field dissipation studies have shown half-life (DTso) values ranging from 25 to
54 days.[4] A major metabolite identified in aerobic soil is 2-amino-4,6-dimethylpyrimidine,
which can constitute up to 58% of the applied Pyrimethanil.[4] This metabolite is further
degraded to 2-hydroxy-4,6-dimethyl-pyrimidine, followed by hydrolysis to aliphatic ketones,
ammonia, and CO2.[4] Another study identified a major metabolite, M605F007, which exhibited
moderate to high persistence.[11]

Anaerobic Soil Degradation

In anaerobic soil incubation, Pyrimethanil is found to be essentially stable.[11]
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Soil Sorption and Mobility

Pyrimethanil exhibits low to moderate mobility in soil.[4][11] The organic carbon-normalized
sorption coefficient (K_oc ) values indicate this mobility.[12] The addition of biochar to soil can
significantly increase the sorption of Pyrimethanil, thereby reducing its mobility and
bioavailability.[13][14]

Table 1: Soil Degradation and Mobility of Pyrimethanil

Parameter Condition Value Reference
Aerobic Soil DTso Field 25 - 54 days [4]
Aerobic Soil ~80% remaining after

_ Laboratory [110]
Degradation 130 days
Anaerobic Soail ]

) Laboratory Essentially stable [11]
Degradation
Soil Sorption

o 265 - 751 mL/g [12]

Coefficient (K_oc )
Major Aerobic 2-amino-4,6- 4]
Metabolite dimethylpyrimidine

Degradation in the Aquatic Environment

The fate of Pyrimethanil in aquatic systems is primarily driven by photolysis, as it is stable to
hydrolysis.

Hydrolysis

Pyrimethanil is stable to hydrolysis in water at pH 5, 7, and 9 at 20°C.[9][10] Some studies
indicate a very long hydrolysis half-life of 2-3 years.[4]

Aqueous Photolysis

Pyrimethanil undergoes photolytic degradation in water.[9] The rate of photolysis is pH-
dependent, with estimated half-lives of 1 day at pH 4 and 80 days at pH 7 in sterile buffer.[9]
The presence of humic acids can significantly accelerate photolysis, reducing the half-life to
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less than 2 days at pH 7.[9] The primary phototransformation routes include C-N bond
cleavage, hydroxylation, and oxidative ring opening.[15]

Table 2: Aquatic Degradation of Pyrimethanil

Parameter Condition Half-life (DTso) Reference
Hydrolysis pH 5, 7, 9 (20°C) Stable [9][10]
Photolysis Sterile buffer, pH 4 1 day [9]
Photolysis Sterile buffer, pH 7 80 days [9]

] Sterile water with
Photolysis ) ) < 2 days [9]
humic acids, pH 7

Atmospheric Fate

A proportion of applied Pyrimethanil may volatilize from plant and soil surfaces.[4] Once in the
atmosphere, it is unlikely to persist due to indirect photodegradation by reaction with
photolytically produced hydroxyl (OH) radicals, with an estimated half-life of approximately 1.8
hours.[4]

Metabolism in Plants and Animals
Plant Metabolism

In plants, there is generally very little metabolism of Pyrimethanil, with the parent compound
being the major portion of the residue.[9][10] Metabolism studies on various crops, including
apples, grapes, carrots, and tomatoes, show that the primary metabolic pathway is the
hydroxylation of the methyl groups on the pyrimidine ring, followed by conjugation with sugars.
[4][5] The majority of the applied radioactivity can often be removed with a surface wash,
indicating limited translocation.[9][10]

Animal Metabolism

In animals, Pyrimethanil is extensively metabolized and rapidly excreted.[5][9] The major
metabolic pathways include aromatic oxidation to form phenols and subsequent conjugation
with glucuronic acid and sulfate.[9] In rats, the major metabolite found in urine and faeces is 2-
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(4-hydroxyanilino)-4,6-dimethylpyrimidine and its sulfate conjugate.[9][10] In lactating dairy
cows, the major metabolite in milk is 2-anilino-4,6-dimethylpyrimidin-5-ol, while in the kidney, 2-
(4-hydroxyanilino)-4,6-dimethylpyrimidine is the primary metabolite.[9][10]

Ecotoxicity

Pyrimethanil exhibits varying levels of toxicity to different aquatic organisms.

Table 3: Ecotoxicity of Pyrimethanil

Organism Endpoint Value Reference
Rainbow Trout
(Oncorhynchus 96h LCso 10.6 mg/L [4]
mykiss)
Carp (Cyprinus

? (Cyp Slight acute toxicity [4]
carpio)
Aquatic Invertebrates

_ 48h ECso 0.97 - 2.9 mg/L [5]
(Daphnia magna)
Green Alga )
Moderate to slight

(Selenastrum - o [4]

_ toxicity
capricornutum)
Birds and Mammals - Practically non-toxic [4]
Bees - Virtually non-toxic [4]
Earthworms - Relatively low toxicity [4]

Experimental Protocols
Aerobic Soil Degradation (following OECD Guideline
307)

A typical aerobic soil degradation study for Pyrimethanil involves treating soil samples with 4C-
labeled Pyrimethanil and incubating them in the dark under controlled temperature and
moisture conditions.[3][14][16][17] The concentration of the test substance usually corresponds
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to the highest recommended field application rate.[3] At various time intervals, soil samples are
extracted using appropriate solvents (e.g., acetonitrile/water), and the extracts are analyzed to
determine the concentration of the parent compound and its transformation products.[3] Volatile
products like **CO:z are trapped to assess mineralization.[3]

Aqueous Photolysis (following OECD Guideline 316)

The phototransformation of Pyrimethanil in water is typically investigated by exposing a sterile,
buffered aqueous solution of the compound to a light source that simulates natural sunlight
(e.g., afiltered xenon arc lamp).[11][13][14][15][18] The experiment is conducted at a controlled
temperature.[18] Dark controls are run in parallel to account for any degradation not caused by
light.[18] Samples are taken at different time points and analyzed to determine the
concentration of Pyrimethanil and its photoproducts.[18]

Analytical Methods

The analysis of Pyrimethanil and its metabolites in environmental matrices is commonly
performed using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) or Gas
Chromatography with Mass Selective Detection (GC/MSD).[4][6][7][8] These methods involve
extraction from the sample matrix (e.g., soil, water) followed by cleanup and instrumental
analysis. For soil, a common extraction method is Soxhlet extraction with an acetonitrile/water
mixture.[6][7][8]

Visualizations
Degradation Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b12059313?utm_src=pdf-body-img
https://www.benchchem.com/product/b12059313?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. fao.org [fao.org]

. researchgate.net [researchgate.net]
. fao.org [fao.org]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]
. epa.gov [epa.gov]

. epa.gov [epa.gov]

°
(0] ~ » &) faN w N -

. Photochemical fate and advanced oxidation of Pyrimethanil in waters and wastewater |
CEST [cms.gnest.org]

e 9. epa.gov [epa.gov]
e 10. researchgate.net [researchgate.net]
e 11. researchgate.net [researchgate.net]

e 12. Route and rate of degradation in soil — aerobic and anaerobic soil metabolism | Pesticide
Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

o 13. researchgate.net [researchgate.net]

e 14. oecd.org [oecd.org]

e 15. researchgate.net [researchgate.net]

e 16. Flow Chart 1 — Pesticide Environmental Stewardship [pesticidestewardship.org]
e 17. epa.gov [epa.gov]

e 18. epa.gov [epa.gov]

 To cite this document: BenchChem. [Environmental Fate and Degradation of Pyrimethanil: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059313#environmental-fate-and-degradation-of-
pyrimethanil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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